Cas no 101113-66-0 (N-ethyl-N-(1,2,3,4-tetrahydronaphthalen-2-yl)acetamide)

• Product Name: N-ethyl-N-(1,2,3,4-tetrahydronaphthalen-2-yl)acetamide
• CAS No: 101113-66-0
• MF: C₁₄H₁₉NO
• MW: 217.306763887405
• CID: 1094335
• PubChem ID: 72942999
• Update Time: 2025-05-24

N-ethyl-N-(1,2,3,4-tetrahydronaphthalen-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-N-(1,2,3,4-tetrahydronaphthalen-2-yl)acetamide
• Acetamide, N-ethyl-N-(1,2,3,4-tetrahydro-2-naphthalenyl)-
• 101113-66-0

• Inchi： 1S/C14H19NO/c1-3-15(11(2)16)14-9-8-12-6-4-5-7-13(12)10-14/h4-7,14H,3,8-10H2,1-2H3
• InChI Key： FXLFTEVUBJDALN-UHFFFAOYSA-N
• SMILES： O=C(C)N(CC)C1CC2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 217.146664230g/mol
• Monoisotopic Mass: 217.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.3Ų

Additional information on N-ethyl-N-(1,2,3,4-tetrahydronaphthalen-2-yl)acetamide

Introduction to N-ethyl-N-(1,2,3,4-tetrahydronaphthalen-2-yl)acetamide (CAS No. 101113-66-0)

N-ethyl-N-(1,2,3,4-tetrahydronaphthalen-2-yl)acetamide, with the chemical formula C₁₃H₁₇NO, is a compound that has garnered significant attention in the field of pharmaceutical research and development. This compound is characterized by its N-ethyl-N-(1,2,3,4-tetrahydronaphthalen-2-yl)acetamide structure, which consists of a tetrahydronaphthalene moiety linked to an acetamide group. The presence of the tetrahydronaphthalene ring system suggests potential interactions with biological targets due to its aromaticity and spatial constraints.

The CAS No. 101113-66-0 assigned to this compound underscores its unique identity and distinguishes it from other molecules with similar structural features. In recent years, there has been a growing interest in exploring the pharmacological properties of tetrahydronaphthalene derivatives due to their diverse biological activities. These derivatives have been investigated for their potential roles in modulating various cellular pathways, including those involved in inflammation, pain perception, and neurodegeneration.

One of the most compelling aspects of N-ethyl-N-(1,2,3,4-tetrahydronaphthalen-2-yl)acetamide is its structural versatility. The tetrahydronaphthalen-2-yl group provides a rigid scaffold that can be modified to enhance binding affinity and selectivity towards specific biological targets. This has led to numerous studies aimed at optimizing the compound's pharmacokinetic and pharmacodynamic profiles. For instance, researchers have explored the synthesis of analogs that exhibit improved solubility and metabolic stability, making them more suitable for therapeutic applications.

Recent advancements in computational chemistry have further facilitated the design and discovery of novel derivatives of N-ethyl-N-(1,2,3,4-tetrahydronaphthalen-2-yl)acetamide. Molecular docking studies have been instrumental in identifying key interactions between this compound and its potential targets. These studies have revealed that the tetrahydronaphthalen-2-yl moiety can engage in hydrophobic and π-stacking interactions with biological receptors, which may contribute to its observed pharmacological effects.

In addition to its structural attributes, N-ethyl-N-(1,2,3,4-tetrahydronaphthalen-2-yl)acetamide has shown promise in preclinical studies as a lead compound for drug development. Researchers have investigated its potential as an analgesic agent by examining its interactions with opioid receptors. Preliminary findings suggest that this compound may modulate pain signaling pathways without exhibiting significant side effects associated with traditional analgesics.

The synthesis of N-ethyl-N-(1,2,3,4-tetrahydronaphthalen-2-yl)acetamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include Friedel-Crafts acylation followed by reduction and subsequent functional group transformations. The use of advanced catalytic systems has improved the efficiency of these reactions, making it feasible to produce larger quantities of the compound for further research.

From a regulatory perspective, the development of new pharmaceutical compounds like N-ethyl-N-(1,2,3,4-tetrahydronaphthalen-2-yl)acetamide must adhere to stringent guidelines set forth by global health authorities. These guidelines ensure that compounds are safe for human use and have demonstrated therapeutic efficacy in clinical trials. The rigorous testing process involves in vitro and in vivo studies to evaluate toxicity profiles and pharmacological activity.

The role of N-ethyl-N-(1,2,3,4-tetrahydronaphthalen-2-yl)acetamide in drug discovery is further highlighted by its potential as a scaffold for structure-based drug design. By modifying specific regions of the molecule while maintaining key structural features like the tetrahydronaphthalen-2-yl group, researchers can generate libraries of compounds with tailored biological activities. This approach has been successful in identifying novel therapeutic agents with improved pharmacological profiles.

Future research directions for N-ethyl-N-(1,2,3,4-tetrahydronaphthalen-2-yl)acetamide may include exploring its interactions with other biological targets beyond pain modulation. For example, studies have suggested that this compound could exhibit anti-inflammatory properties by inhibiting key enzymes involved in cytokine production. Such findings would expand its therapeutic potential and open up new avenues for clinical applications.

The integration of high-throughput screening technologies has accelerated the process of identifying promising candidates like N-ethyl-N-(1,2,3,4-tetrahydronaphthalen-2-y l)acetamide for further development. These technologies allow researchers to rapidly assess the activity of thousands of compounds against various biological targets simultaneously. This high-throughput approach has been instrumental in uncovering novel drug candidates that might otherwise remain undiscovered through traditional screening methods.

In conclusion，N-Ethyl-N-(1， 23， 34-Tetrah ydro n aphthalen - 22 yl )Acet amide ( CAS No .101113 -66 -0 ) represents a significant advancement in pharmaceutical research . Its unique structure ， coupled with promising preclinical findings ， positions it as a valuable lead compound for developing new therapeutic agents . Continued investigation into its pharmacological properties and synthetic modifications will further enhance our understanding of its potential applications in medicine . p >